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Compound of Interest

Compound Name: WDR46

Cat. No.: B1575208

Introduction

WDR46 (WD Repeat Domain 46), also known as BING4 or UTP7, is a crucial nuclear scaffold
protein that plays a fundamental role in the organization and function of the nucleolus.[1] Itis a
key component of the small subunit (SSU) processome, which is the initial precursor of the
small eukaryotic ribosomal subunit.[2][3][4] WDR46 is essential for the proper processing of
18S ribosomal RNA (rRNA) and ensures the correct localization of other key processing
proteins, such as nucleolin (NCL) and DDX21, within the granular component of the nucleolus.
[1][4][5] Depletion of WDR46 leads to the mislocalization of these factors, highlighting its
structural importance in ribosome biogenesis.[1][5][6] Recent studies have also implicated
WDR46 in the progression of certain cancers, such as hepatocellular carcinoma (HCC), where
it can be stabilized by the Hepatitis B virus core protein (HBC) to promote cell growth and
migration.[7]

Generating a WDR46 knockout (KO) cell line using CRISPR-Cas9 technology is an invaluable
tool for researchers. It allows for the detailed investigation of WDR46's function in ribosome
biogenesis, its role in cellular signaling pathways, and its contribution to disease pathology.
These cell lines are essential for loss-of-function studies, drug target validation, and exploring
the molecular mechanisms underlying WDR46-associated processes.

Signaling and Functional Pathways of WDR46

WDRA46 functions primarily within the nucleolus as a scaffold for the ribosome biogenesis
machinery. Its depletion specifically affects the 18S rRNA processing pathway. In the context of
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HBV-related cancer, WDR46 is involved in a distinct pathway that promotes cell proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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